Cas no 91985-81-8 (3-ethoxy-9H-Pyrido[3,4-b]indole)

• Product Name: 3-ethoxy-9H-Pyrido[3,4-b]indole
• CAS No: 91985-81-8
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 807200
• PubChem ID: 124477
• Update Time: 2025-04-19

3-ethoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-9H-Pyrido[3,4-b]indole
• 3-ethoxy-beta-carboline
• CHEMBL299250
• FNNPSIGQQWCKKB-UHFFFAOYSA-N
• BDBM50244034
• BDBM50001475
• PDSP1_001751
• CHEMBL498936
• PDSP2_001734
• PD181372
• SCHEMBL9531510
• 9H-Pyrido(3,4-b)indole, 3-ethoxy-
• DTXSID10919417
• 3-Ethoxy-9H-beta-carboline(3-EBC)
• 91985-81-8
• 3-Ethoxy-9H-beta-carboline

• Inchi： 1S/C13H12N2O/c1-2-16-13-7-10-9-5-3-4-6-11(9)15-12(10)8-14-13/h3-8,15H,2H2,1H3
• InChI Key： FNNPSIGQQWCKKB-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC2=C(C=N1)NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines